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Compound of Interest

Compound Name: MDL-800

Cat. No.: B608947

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical plans for the handling and
disposal of MDL-800, a potent allosteric activator of SIRT6. Adherence to these guidelines is
essential to ensure personnel safety and mitigate environmental contamination.

Personal Protective Equipment (PPE)

A thorough risk assessment considering the quantity, physical form (solid or solution), and
specific experimental procedures should be conducted to determine the appropriate level of
PPE. The following table summarizes the recommended PPE for various laboratory activities
involving MDL-800.
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Activity

Recommended PPE

Rationale

Weighing and Dispensing
(Solid Form)

- Full-face powered air-
purifying respirator (PAPR) or
a certified fume hood. -
Disposable solid-front lab coat
with tight-fitting cuffs. - Double-
gloving (e.g., nitrile). -
Disposable sleeves. - Safety
glasses or goggles (if not using

a full-face respirator).

High risk of aerosolization and
inhalation of the potent
compound in its powdered
form. Full respiratory and skin

protection is critical.

Solution Preparation

- Certified chemical fume hood.
- Lab coat. - Safety glasses
with side shields or chemical
splash goggles. - Single pair of
chemical-resistant gloves (e.g.,

nitrile).

Reduced risk of aerosolization
compared to handling the
powder, but potential for
splashes and spills remains.
Engineering controls are the

primary means of protection.

In Vitro / In Vivo Dosing

- Lab coat. - Safety glasses. -
Appropriate chemical-resistant

gloves.

Focus on preventing skin and
eye contact with the MDL-800

solution.

Operational Plan: From Receipt to Disposal

A systematic approach to handling MDL-800 is critical for safety and experimental integrity. The

following workflow outlines the key steps from receiving the compound to the final disposal of

all associated waste.
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Receiving

and Storage

Receive

MDL-800

Y

Store at -20°C in a tightly sealed container

Experimental Preparation

Review Safety Data Sheet

Y

Prepare work area (certified fume hood)

A

Don appropriate PPE

Compoun
y

! Handling

Weigh solid MDL-800 i

n a containment device

Y

Prepare stock solution (e.g., in DMSO)

A

Perform in vitro / i

n vivo experiment

Decontamination an
\

;1 Waste Segregation

Decontaminate all surfaces and equipment

y

4

Doff PPE correctly to avoid contamination

y

4

Segregate all contaminated waste

Waste [
\

isposal

Label all waste containe

rs as 'Hazardous Waste'

y

4

Store waste in a des

ignated, secure area

y

4

Dispose through a certified hazardous waste vendor
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
MDL-800]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608947#personal-protective-equipment-for-handling-
mdI-800]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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